Cas no 658700-15-3 (tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate)

tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate structure
658700-15-3 structure
Product Name:tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate
CAS No:658700-15-3
MF:C11H13FN2O4
MW:256.230326414108
MDL:MFCD09953070
CID:1693954
PubChem ID:58742718
Update Time:2025-04-21

tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (3-fluoro-4-nitrophenyl)-, 1,1-dimethylethyl ester
    • tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate
    • (3-fluoro-4-nitrophenyl)carbamic acid tert-butyl ester
    • tert-Butyl (3-fluoro-4-nitrophenyl)carbamate
    • 1-(Boc-amino)-3-fluoro-4-nitrobenzene
    • EN300-199082
    • BS-32678
    • DB-110305
    • SCHEMBL7070721
    • CS-0371737
    • AKOS017556056
    • tert-Butyl(3-fluoro-4-nitrophenyl)carbamate
    • (tert-butoxy)-n-(3-fluoro-4-nitrophenyl)carboxamide
    • 658700-15-3
    • F78365
    • WGKWEHCWQLJIDT-UHFFFAOYSA-N
    • MDL: MFCD09953070
    • Inchi: 1S/C11H13FN2O4/c1-11(2,3)18-10(15)13-7-4-5-9(14(16)17)8(12)6-7/h4-6H,1-3H3,(H,13,15)
    • InChI Key: WGKWEHCWQLJIDT-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 256.08599
  • Monoisotopic Mass: 256.08593506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 81.47

tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-199082-0.05g
tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate
658700-15-3 95%
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Enamine
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tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate
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Enamine
EN300-199082-0.5g
tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate
658700-15-3 95%
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Enamine
EN300-199082-1.0g
tert-butyl N-(3-fluoro-4-nitrophenyl)carbamate
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Enamine
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Enamine
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Enamine
EN300-199082-10.0g
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Enamine
EN300-199082-1g
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